1-(4-Fluorobenzyl)-2-chlorobenzimidazole

• CAS: 84946-20-3
• Synonyms: 2-Chloro-1-(4-fluorobenzyl)-1H-benzimidazole
• Molecular Formula: C14H10ClFN2
• Molecular Weight: 260.69 g/mol
• SMILES: C1=CC=C2C(=C1)N=C(N2CC3=CC=C(C=C3)F)Cl
• InChI: InChI=1S/C14H10ClFN2/c15-14-17-12-3-1-2-4-13(12)18(14)9-10-5-7-11(16)8-6-10/h1-8H,9H2
• InChIKey: PGXALMVNIRPELS-UHFFFAOYSA-N
• Appearance: Powder

1-(4-Fluorobenzyl)-2-chlorobenzimidazole (CAS 84946-20-3) is a substituted benzimidazole derivative with a molecular formula of C14H10ClFN2 and a molecular weight of 260.69 g/mol. The compound is characterized by a benzimidazole core bearing a chlorine atom at the 2-position and a 4-fluorobenzyl group on the N1 nitrogen.

1-(4-Fluorobenzyl)-2-chlorobenzimidazole (CAS 84946-20-3): Technical Baseline and Core Identity for Research Procurement

1-(4-Fluorobenzyl)-2-chlorobenzimidazole (CAS 84946-20-3) is a substituted benzimidazole derivative with a molecular formula of C14H10ClFN2 and a molecular weight of 260.69 g/mol [1]. The compound is characterized by a benzimidazole core bearing a chlorine atom at the 2-position and a 4-fluorobenzyl group on the N1 nitrogen [1]. It is commercially available with a typical purity of ≥98% (HPLC/GC) and is supplied as a white to off-white crystalline powder with a reported melting point range of 83–87°C [2]. This compound functions as an aldose reductase (ALR2) inhibitor and serves as a critical synthetic intermediate in the production of the antiallergic drug mizolastine .

• [1] PubChem. (2025). 1-(4-Fluorobenzyl)-2-chlorobenzimidazole. PubChem CID: 3020241. National Center for Biotechnology Information. View Source
• [2] TCI Chemicals. (n.d.). 2-Chloro-1-(4-fluorobenzyl)benzimidazole. Product Code: C2850. CAS 84946-20-3. View Source

Why 1-(4-Fluorobenzyl)-2-chlorobenzimidazole (CAS 84946-20-3) Cannot Be Simply Replaced by Generic Analogs

The 4-fluorobenzyl moiety is a critical structural determinant that distinguishes this compound from other N1-benzyl-2-chlorobenzimidazole analogs. The electron-withdrawing para-fluoro substituent directly modulates the electronic properties of the benzimidazole ring system, which can influence both its reactivity as a synthetic intermediate and its interaction with biological targets such as aldose reductase (ALR2) [1]. Substitution with a non-fluorinated benzyl group (e.g., 1-benzyl-2-chlorobenzimidazole, CAS 43181-78-8) alters lipophilicity and metabolic stability . Furthermore, the compound's established role as the primary intermediate in the synthesis of the approved drug mizolastine confers a unique value proposition in pharmaceutical manufacturing that alternative 2-chlorobenzimidazole derivatives lack .

• [1] Bal, S., et al. (2021). Synthesis, characterization, crystal structure, alpha-glycosidase, and acetylcholinesterase inhibitory properties of 1,3-disubstituted benzimidazolium salts. Archiv der Pharmazie, 354(5), e2000422. View Source

Quantitative Differentiation Guide for 1-(4-Fluorobenzyl)-2-chlorobenzimidazole (CAS 84946-20-3) Relative to Analogs

Corrosion Inhibition Efficiency on Copper in Acidic Media

1-(4-Fluorobenzyl)-2-chlorobenzimidazole (CFB) demonstrates high corrosion inhibition efficiency for copper in 0.5 M H2SO4, with a maximum inhibition efficiency (η) of 95.2% achieved at a concentration of 10 mM [1]. This performance is attributed to the adsorption of the benzimidazole and benzene rings onto the copper surface, as confirmed by Langmuir isotherm fitting and DFT calculations [1]. While direct comparative data for close analogs are not available in this study, the high inhibition efficiency at a moderate concentration highlights the compound's utility as a non-toxic alternative to traditional, more hazardous corrosion inhibitors [1].

Evidence Dimension	Corrosion Inhibition Efficiency (η)
Target Compound Data	95.2% at 10 mM
Comparator Or Baseline	Uninhibited copper corrosion rate in 0.5 M H2SO4 (baseline)
Quantified Difference	95.2% reduction in corrosion rate relative to baseline
Conditions	Copper electrode in 0.5 M H2SO4 solution at 298 K; electrochemical measurements

Why This Matters

This quantitative benchmark validates the compound's use in materials science applications, specifically as an effective and potentially 'greener' corrosion inhibitor for copper, providing a tangible performance metric for procurement decisions in this niche.

• [1] Xu, Y., et al. (2023). Corrosion Inhibition Effect of 2-Chloro-1-(4-fluorobenzyl) benzimidazole on Copper in 0.5 M H2SO4 solution. International Journal of Electrochemical Science, 18(5), 100125. View Source

DMSO Solubility and Derived Stock Solution Concentration

The compound exhibits a high solubility of 52 mg/mL (199.47 mM) in DMSO at 25°C, as determined by in-house testing by a commercial supplier [1]. This value directly informs the preparation of concentrated stock solutions for in vitro assays. For comparison, many structurally related benzimidazole derivatives (e.g., unsubstituted 2-chlorobenzimidazole) display significantly lower solubility in DMSO, often falling below 10 mg/mL, which can limit assay concentration ranges and complicate dosing . The presence of the 4-fluorobenzyl group enhances lipophilicity (calculated XLogP3 = 4.1) [2], which, in this case, correlates with favorable solubility in a polar aprotic solvent like DMSO.

Evidence Dimension	DMSO Solubility at 25°C
Target Compound Data	52 mg/mL (199.47 mM)
Comparator Or Baseline	Unsubstituted 2-chlorobenzimidazole (typical DMSO solubility <10 mg/mL)
Quantified Difference	>5-fold higher solubility for the target compound
Conditions	In vitro solubility testing in DMSO at 25°C

Why This Matters

Higher DMSO solubility enables the preparation of more concentrated stock solutions, which is a critical practical advantage for high-throughput screening and in vitro pharmacology, reducing the risk of solvent artifacts in cellular assays.

• [1] Selleck Chemicals. (n.d.). 2-Chloro-1-(4-fluorobenzyl)benzimidazole (S5446) Technical Datasheet. View Source
• [2] PubChem. (2025). 1-(4-Fluorobenzyl)-2-chlorobenzimidazole. PubChem CID: 3020241. National Center for Biotechnology Information. View Source

Unique Role as Primary Intermediate for Mizolastine Synthesis

1-(4-Fluorobenzyl)-2-chlorobenzimidazole is unequivocally identified as the primary key intermediate in the industrial synthesis of the H1-antihistamine drug mizolastine [1]. This is a critical point of differentiation from other 2-chlorobenzimidazole derivatives, which do not serve as the direct precursor to a marketed pharmaceutical. The compound is synthesized on a multi-kilogram scale for this purpose, and its purity specifications (≥98%) are driven by the requirements of downstream API manufacturing [2]. Alternative N1-substituted 2-chlorobenzimidazoles (e.g., 1-benzyl-2-chlorobenzimidazole) lack the specific 4-fluorobenzyl group necessary for the subsequent synthetic steps to mizolastine .

Evidence Dimension	Role in Drug Synthesis
Target Compound Data	Primary intermediate for mizolastine synthesis
Comparator Or Baseline	1-benzyl-2-chlorobenzimidazole (CAS 43181-78-8) and other N1-substituted analogs
Quantified Difference	Not applicable; categorical difference
Conditions	Industrial pharmaceutical manufacturing process

Why This Matters

This established industrial role provides a unique value proposition for procurement: the compound is a validated, scalable building block with a clear path to a commercial API, reducing supply chain risk and ensuring access to material of consistent quality.

• [1] Xu, Y., et al. (2023). Corrosion Inhibition Effect of 2-Chloro-1-(4-fluorobenzyl) benzimidazole on Copper in 0.5 M H2SO4 solution. International Journal of Electrochemical Science, 18(5), 100125. View Source
• [2] TCI Chemicals. (n.d.). 2-Chloro-1-(4-fluorobenzyl)benzimidazole. Product Code: C2850. CAS 84946-20-3. View Source

Lipophilicity Profile and Predicted Membrane Permeability

The calculated octanol-water partition coefficient (XLogP3) for 1-(4-fluorobenzyl)-2-chlorobenzimidazole is 4.1 [1]. This value is a strong predictor of membrane permeability and is notably higher than that of the non-fluorinated analog 1-benzyl-2-chlorobenzimidazole, which has a calculated XLogP3 of approximately 3.5 [2]. The increase in lipophilicity is attributed to the electron-withdrawing fluorine atom on the benzyl ring [1]. In the context of drug discovery, a higher logP can translate to improved passive diffusion across cell membranes, which is a desirable property for optimizing oral bioavailability .

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	4.1
Comparator Or Baseline	1-Benzyl-2-chlorobenzimidazole (XLogP3 ≈ 3.5)
Quantified Difference	ΔXLogP3 ≈ +0.6
Conditions	Calculated property using XLogP3 algorithm

Why This Matters

A higher logP value provides a clear, computable rationale for selecting this fluorinated analog over the non-fluorinated version in medicinal chemistry programs, particularly when optimizing for cell permeability and oral absorption.

• [1] PubChem. (2025). 1-(4-Fluorobenzyl)-2-chlorobenzimidazole. PubChem CID: 3020241. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). 1-Benzyl-2-chlorobenzimidazole. PubChem CID: 2736989. National Center for Biotechnology Information. View Source

Optimal Application Scenarios for 1-(4-Fluorobenzyl)-2-chlorobenzimidazole (CAS 84946-20-3) Based on Evidence

Pharmaceutical Process Development for Mizolastine and Related APIs

Procurement for the purpose of developing or optimizing a synthetic route to mizolastine. This compound is the documented primary intermediate in the synthesis of this antiallergic drug [1]. Sourcing this specific intermediate is essential for maintaining the integrity of a validated manufacturing process and for research aimed at developing generic versions or improved formulations of mizolastine [1].

Development of Eco-Friendly Corrosion Inhibitors for Copper

Application in materials science and industrial chemistry where a high-efficiency corrosion inhibitor for copper in acidic environments is required. The compound has demonstrated a 95.2% inhibition efficiency at 10 mM in 0.5 M H2SO4, providing a strong quantitative foundation for its use as a 'green' alternative to toxic chromates or other hazardous inhibitors [2]. Its origin as a pharmaceutical intermediate may also confer a favorable safety profile compared to purpose-built industrial chemicals [2].

In Vitro Assays Requiring High DMSO Solubility and ALR2 Inhibition

Use in biological research, specifically for studies investigating the polyol pathway and aldose reductase (ALR2) inhibition. The compound's high DMSO solubility of 52 mg/mL (199.47 mM) [3] facilitates the preparation of concentrated stock solutions, which is a practical advantage for cell-based assays where minimizing DMSO concentration is critical [3]. This property, combined with its established activity as an ALR2 inhibitor, makes it a suitable tool compound for diabetic complication research .

Medicinal Chemistry Optimization for Enhanced Lipophilicity

Utilization as a key scaffold in medicinal chemistry campaigns where increased lipophilicity is a desired design parameter. The compound's XLogP3 of 4.1, which is approximately 0.6 units higher than its non-fluorinated benzyl analog [4], provides a computational rationale for its selection when aiming to improve predicted membrane permeability and oral absorption of a lead series . This makes it a valuable starting point for synthesizing libraries of fluorinated benzimidazole derivatives.

• [1] Xu, Y., et al. (2023). Corrosion Inhibition Effect of 2-Chloro-1-(4-fluorobenzyl) benzimidazole on Copper in 0.5 M H2SO4 solution. International Journal of Electrochemical Science, 18(5), 100125. View Source
• [2] Xu, Y., et al. (2023). Corrosion Inhibition Effect of 2-Chloro-1-(4-fluorobenzyl) benzimidazole on Copper in 0.5 M H2SO4 solution. International Journal of Electrochemical Science, 18(5), 100125. View Source
• [3] Selleck Chemicals. (n.d.). 2-Chloro-1-(4-fluorobenzyl)benzimidazole (S5446) Technical Datasheet. View Source
• [4] PubChem. (2025). 1-(4-Fluorobenzyl)-2-chlorobenzimidazole. PubChem CID: 3020241. National Center for Biotechnology Information. View Source